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Compound of Interest

Compound Name: 3-Methylisoxazol-4-amine

Cat. No.: B1355365

Introduction: The Isoxazole Moiety as a Privileged
Structure in Drug Discovery

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen
atoms, represents a cornerstone in the edifice of medicinal chemistry. Its unique electronic
properties, metabolic stability, and ability to engage in a variety of non-covalent interactions
have cemented its status as a "privileged scaffold.” This versatile building block is present in a
wide array of approved drugs and clinical candidates, demonstrating a remarkable spectrum of
biological activities, including anti-inflammatory, antimicrobial, anticancer, and central nervous
system (CNS) effects. Within this important class of heterocycles, 3-Methylisoxazol-4-amine
serves as a critical and highly versatile starting material for the synthesis of a diverse range of
bioactive molecules. This application note will provide an in-depth technical guide on the
applications of 3-Methylisoxazol-4-amine in medicinal chemistry, complete with detailed
synthetic protocols, structure-activity relationship (SAR) insights, and an exploration of its role
in the development of targeted therapeutics.

Core Synthetic Strategies: Accessing the 3-
Methylisoxazol-4-amine Scaffold

The utility of any building block is fundamentally dependent on its accessibility. While various
methods for the synthesis of substituted isoxazoles exist, a common and reliable route to 3-
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Methylisoxazol-4-amine proceeds through the construction of the isoxazole ring followed by
the introduction of the amine functionality, often via the reduction of a nitro group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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